Cas no 329222-82-4 (4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde)

• Product Name: 4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde
• CAS No: 329222-82-4
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD01459869
• CID: 2272367
• PubChem ID: 590891
• Update Time: 2025-04-21

4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde
• CS-0215155
• MFCD01459869
• Benzaldehyde, 4-methoxy-3-(2-methylphenoxymethyl)-
• Z275169966
• AKOS000304021
• STK348667
• 4-methoxy-3-(2-methylphenoxymethyl)benzaldehyde
• 4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde #
• ALBB-001076
• EN300-227631
• CJFDCQOJGCEDNP-UHFFFAOYSA-N
• Oprea1_584264
• 4-Methoxy-3-((o-tolyloxy)methyl)benzaldehyde
• 4-methoxy-3-o-tolyloxymethyl-benzaldehyde
• BBL016107
• 4-Methoxy-3-o-tolyloxymethylbenzaldehyde
• VS-05141
• 329222-82-4
• H21231
• AK-968/41018714

• MDL： MFCD01459869
• Inchi： 1S/C16H16O3/c1-12-5-3-4-6-15(12)19-11-14-9-13(10-17)7-8-16(14)18-2/h3-10H,11H2,1-2H3
• InChI Key： CJFDCQOJGCEDNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

4-Methoxy-3-[(2-methylphenoxy)methyl]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT